Cas no 2703779-16-0 (4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride)

• Product Name: 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride
• CAS No: 2703779-16-0
• MF: C₁₉H₁₅Cl₂N₃OS
• MW: 404.312900781631
• CID: 6194912
• PubChem ID: 165946849
• Update Time: 2025-06-11

4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2703779-16-0
• 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride
• EN300-36969834

• Inchi： 1S/C19H14ClN3OS.ClH/c1-12-4-9-16-21-17(15-3-2-10-25-15)18(23(16)11-12)22-19(24)13-5-7-14(20)8-6-13;/h2-11H,1H3,(H,22,24);1H
• InChI Key： PZDFFTDSIZYLIW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=C(C2=CC=CS2)N=C2C=CC(C)=CN12)=O.Cl

Computed Properties

• Exact Mass: 403.0312887g/mol
• Monoisotopic Mass: 403.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride

Introduction to 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride (CAS No. 2703779-16-0)

4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride, identified by its CAS number CAS No. 2703779-16-0, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest, particularly in the development of novel pharmaceutical agents.

The molecular structure of 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride features a benzamide moiety linked to a substituted imidazopyridine ring system. The presence of a chloro substituent and a methyl group on the thiophene ring contributes to its distinct reactivity and interaction profiles. These structural elements are crucial in determining its biological activity and potential pharmacological effects.

In recent years, there has been growing interest in imidazopyridine derivatives due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific substitution pattern in 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride makes it a particularly intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have suggested that imidazopyridine derivatives can interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in various diseases. The benzamide moiety in the molecule is known to enhance binding affinity and selectivity, making it an attractive scaffold for drug design.

The synthesis of 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group and the thiophene ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

Recent research has highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds like 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride. These approaches allow researchers to predict the binding interactions between the compound and target proteins, thereby optimizing its pharmacological profile.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates pharmaceutical agents is crucial for determining their efficacy and safety. Preliminary studies suggest that 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride exhibits favorable pharmacokinetic characteristics, which could make it suitable for oral administration.

In conclusion, 4-chloro-N-[6-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]benzamide hydrochloride represents a promising candidate for further therapeutic development. Its unique structural features and potential biological activities make it an attractive target for research in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the discovery of novel treatments.